Class-Level Functional Specificity: Carbon Chain Length Dictates Bacterial Biomarker Fidelity
3-Hydroxytridecanoic acid (C13:0 3-OH) resides within the C10-C14 chain length class of 3-hydroxy fatty acids, which have been established as specific markers for Gram-negative bacterial endotoxin. This class is functionally distinct from longer-chain (C16+) 3-hydroxy fatty acids, which serve as markers for Actinobacteria [1]. This chain-length threshold (C14 vs. C16) provides a clear, evidence-based selection criterion for researchers targeting Gram-negative bacterial LPS quantification, preventing the co-detection of irrelevant Actinobacteria biomass that would occur with longer-chain analogs.
| Evidence Dimension | Microbial biomarker specificity based on carbon chain length |
|---|---|
| Target Compound Data | 13-carbon (C13) chain length, member of the C10-C14 class |
| Comparator Or Baseline | 3-OH fatty acids with ≥16 carbons (e.g., C16:0 3-OH) |
| Quantified Difference | C10-C14 class serves as Gram-negative endotoxin marker; ≥C16 class serves as Actinobacteria marker |
| Conditions | Review and critical evaluation of chemical marker analysis for indoor microbial communities [1] |
Why This Matters
This chain-length threshold is critical for experimental design in microbial ecology and environmental monitoring, ensuring that the detected 3-OH fatty acid signal accurately reflects the target Gram-negative bacterial population rather than confounding Actinobacteria biomass.
- [1] Sebastian, A., Szponar, B., & Larsson, L. (2005). Characterization of the microbial community in indoor environments by chemical marker analysis: an update and critical evaluation. Indoor Air, 15(Suppl 9), 20-26. https://doi.org/10.1111/j.1600-0668.2005.00341.x View Source
